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Compound of Interest

Compound Name: 2-Bromoacrolein

Cat. No.: B081055 Get Quote

Technical Support Center: 2-Bromoacrolein
This technical support guide provides essential safety information, troubleshooting advice, and

frequently asked questions for researchers, scientists, and drug development professionals

working with 2-Bromoacrolein (CAS No. 14925-39-4).

Frequently Asked Questions (FAQs)
1. What is 2-Bromoacrolein and what are its primary hazards?

2-Bromoacrolein (C₃H₃BrO) is a highly reactive, unsaturated aldehyde.[1][2] Its primary

hazards stem from its acute toxicity and corrosive nature. It is fatal if swallowed, toxic in contact

with skin, and toxic if inhaled.[3] It also causes severe skin burns and eye damage and is very

toxic to aquatic life.[3][4] Due to its reactivity, it can act as a potent mutagen.[5]

2. What are the immediate first aid procedures in case of exposure?

Immediate action is critical in case of any exposure to 2-Bromoacrolein.

If Swallowed: Immediately call a POISON CENTER or doctor. Rinse the mouth but do NOT

induce vomiting.[3][6]

If on Skin (or hair): Immediately remove all contaminated clothing. Rinse the skin with plenty

of water/shower for at least 15 minutes.[3][7] Seek immediate medical attention.[8][9]
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If Inhaled: Move the victim to fresh air and keep them at rest in a position comfortable for

breathing. Immediately call a POISON CENTER or doctor.[3][10] If breathing is difficult, give

oxygen.[11]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical

attention.[3][7][10]

3. How should 2-Bromoacrolein be stored?

Due to its reactivity and toxicity, proper storage is crucial. Store 2-Bromoacrolein in a tightly

closed container in a cool, dry, and well-ventilated place.[3] The recommended storage

temperature is -20°C.[3] It should be stored locked up and away from incompatible materials

such as strong oxidizing agents and strong bases.[12]

4. What personal protective equipment (PPE) is required when handling 2-Bromoacrolein?

Always handle 2-Bromoacrolein inside a chemical fume hood. The following PPE is

mandatory:

Eye/Face Protection: Wear tightly fitting safety goggles and a face shield.[6]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber), a lab coat, and other

protective clothing to prevent skin contact.[3][6]

Respiratory Protection: If there is a risk of inhalation, use a NIOSH/MSHA-approved

respirator with an appropriate cartridge.[8]

5. What should I do in case of a spill?

In the event of a spill, evacuate the area immediately. Wear full PPE, including respiratory

protection. Absorb the spill with inert, non-combustible material (e.g., sand, vermiculite) and

collect it into a suitable, closed container for disposal.[12] Ensure adequate ventilation. Do not

allow the chemical to enter drains or waterways.[7]

Troubleshooting Experimental Issues
Problem 1: Reaction yield is lower than expected in a nucleophilic addition reaction.
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Possible Cause 1: Degradation of 2-Bromoacrolein. The compound is sensitive and can

degrade. Ensure it was stored correctly at -20°C and protected from moisture.

Troubleshooting:

Use a fresh bottle or a recently opened one.

Consider running a purity check (e.g., NMR) on your starting material.

Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent

oxidation.

Possible Cause 2: Competing Polymerization. As an unsaturated aldehyde, 2-
Bromoacrolein can polymerize, especially in the presence of light or impurities.[2]

Troubleshooting:

Add a polymerization inhibitor if compatible with your reaction chemistry.

Ensure all glassware is scrupulously clean.

Run the reaction at the lowest effective temperature to minimize side reactions.

Problem 2: Inconsistent results in genotoxicity or cell culture assays.

Possible Cause 1: Volatility and Instability in Media. 2-Bromoacrolein is volatile, which can

lead to inconsistent concentrations in your cell culture media over the course of the

experiment.

Troubleshooting:

Prepare stock solutions fresh for each experiment in an appropriate solvent like DMSO.

Minimize the time between adding the compound to the media and starting the

experiment.

Ensure culture plates are well-sealed to prevent evaporation.
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Possible Cause 2: High Reactivity with Media Components. The electrophilic nature of 2-
Bromoacrolein means it can react with nucleophilic components in the culture medium

(e.g., amino acids, serum proteins), reducing its effective concentration.[1]

Troubleshooting:

Consider using a serum-free medium for the duration of the exposure if your cell line can

tolerate it.

Run control experiments to determine the stability of 2-Bromoacrolein in your specific

media over time.

Dose-response curves may need to be adjusted to account for this reactivity. As noted in

research, 2-Bromoacrolein is a reactive metabolite and can form adducts with biological

macromolecules.[1][5]

Material Safety Data Summary
Physical and Chemical Properties

Property Value Source

CAS Number 14925-39-4 [13]

Molecular Formula C₃H₃BrO [4][14]

Molecular Weight 134.96 g/mol [4][13]

Appearance Colorless to pale yellow liquid [2]

Odor Pungent [2]

Boiling Point 149.1°C at 760 mmHg [3]

Density 1.617 g/cm³ [3]

Flash Point 97°C [3][14]

Vapor Pressure 4.08 mmHg at 25°C [3]

Hazard Identification and GHS Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 1/2 H300: Fatal if swallowed

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage

Hazardous to the Aquatic

Environment
Acute Hazard, Category 1 H400: Very toxic to aquatic life

Source:[3][14]

Experimental Protocols & Workflows
General Handling and Solution Preparation Protocol
This protocol outlines the minimum safety and handling requirements for preparing a stock

solution of 2-Bromoacrolein.

Methodology:

Preparation: Before starting, ensure a chemical fume hood is certified and functioning

correctly. Have an emergency spill kit and appropriate first aid materials readily available.

Personal Protective Equipment (PPE): Don appropriate PPE, including a flame-retardant lab

coat, chemical-resistant gloves, and chemical splash goggles with a face shield.

Inert Atmosphere: If the experiment is sensitive to air or moisture, prepare to work under an

inert atmosphere (Nitrogen or Argon).

Reagent Handling:

Allow the 2-Bromoacrolein container to equilibrate to room temperature before opening

to prevent moisture condensation.
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Open the container inside the fume hood.

Using a calibrated micropipette or a syringe, carefully measure the required volume. Avoid

using metal spatulas or needles that could catalyze decomposition.

Solution Preparation:

Dispense the 2-Bromoacrolein into a tared vial containing the desired solvent (e.g.,

DMSO, DMF).

Immediately cap the vial and mix gently.

Waste Disposal: All contaminated materials (pipette tips, wipes, gloves) must be disposed of

as hazardous waste according to institutional guidelines.

Decontamination: Decontaminate all surfaces and glassware that came into contact with 2-
Bromoacrolein.

Visualized Workflows

Pre-Experiment Setup

Handling & Preparation

Cleanup & Disposal

Don Full PPE
(Goggles, Face Shield, Gloves, Lab Coat) Ready Spill Kit & First AidVerify Fume Hood Function Equilibrate Reagent to Room Temp

Start
Experiment Measure Volume in Fume Hood

Dispense into Solvent

Prepare Solvent in Vial

Cap and Mix Solution Dispose of Contaminated Items
as Hazardous Waste Decontaminate Surfaces & Glassware

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Stock Solution Preparation.
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Immediate Actions

Emergency Response

Exposure Detected
(Skin, Eyes, Inhalation, Ingestion)

Remove Victim from Source
& Remove Contaminated Clothing

Flush Affected Area
(Skin/Eyes with Water for 15+ min) Move to Fresh Air (Inhalation) Rinse Mouth (Ingestion)

DO NOT Induce Vomiting

Immediately Call Poison Center
or Emergency Medical Services

Provide SDS to Responders

Click to download full resolution via product page

Caption: First Aid Emergency Response Flowchart for 2-Bromoacrolein Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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